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Compound of Interest

Compound Name: GLYCOLURIL, 3a,6a-DIPHENYL-

Cat. No.: B120682

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3a,6a-DIPHENYL-GLYCOLURIL (CAS
No. 5157-15-3). The following procedures and data are designed to ensure safe handling,
operation, and disposal in a laboratory setting.

Hazard Identification and Classification

3a,6a-DIPHENYL-GLYCOLURIL is classified with the following hazards:
e Causes skin irritation (H315)[1]

o Causes serious eye irritation (H319)[1]

o May cause respiratory irritation (H335)[1]

To the best of current knowledge, the toxicological properties of this material have not been
thoroughly investigated.[2] It is prudent to handle it with the care required for a potentially
hazardous substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks of dermal, ocular, and respiratory
exposure. The following table summarizes the required PPE for handling 3a,6a-DIPHENYL-
GLYCOLURIL.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear compatible chemical-
resistant gloves. Nitrile gloves
are suitable for incidental
contact with powders, but
should be changed
immediately upon
contamination.[2] For
prolonged contact or when in
solution with aromatic solvents,
consider gloves with higher
resistance to aromatic
hydrocarbons.[3][4]

Prevents skin irritation and

potential absorption.[1]

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA.[2] A face shield may be
necessary if there is a splash

hazard.

Protects against serious eye

irritation from dust or splashes.

[1]

Skin and Body Protection

Wear a lab coat and clothing
that fully covers the arms and

legs.[2]

Provides a barrier against
accidental skin contact with the

powder.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[2] For
powdered substances, a
combination cartridge with an
Organic Vapor (black) and a
P100 particulate filter

(magenta) is recommended.[5]

[6]7]

Protects against respiratory
irritation from inhaling the fine

powder.[1]

Safe Handling and Operational Workflow
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Adherence to a strict operational workflow is paramount to ensure safety and minimize
contamination. All handling of 3a,6a-DIPHENYL-GLYCOLURIL powder should be conducted in

a designated area, preferably within a chemical fume hood or a ventilated balance enclosure to
control airborne dust.[1][8]
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Workflow for Handling 3a,6a-DIPHENYL-GLYCOLURIL

Preparation

Don appropriate PPE

A/

Prepare designated work area in fume hood

Y

Assemble all necessary equipment

Begin Experiment

Handling
Y

Carefully weigh the required amount of powder

Y

Keep container tightly closed when not in use

A/

Prepare solution or perform reaction

Complete Experiment

Cleanup a;'d Disposal

Decontaminate work surfaces and equipment

Y

Segregate and label chemical waste

A/

Dispose of waste in an approved waste disposal plant

Y

Remove PPE and wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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